3-chloro-4-methoxy-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C19H21ClN2O4S/c1-3-19(23)22-10-4-5-13-6-7-14(11-17(13)22)21-27(24,25)15-8-9-18(26-2)16(20)12-15/h6-9,11-12,21H,3-5,10H2,1-2H3
• InChI Key: CPWUXSAPQKBEAG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C19H21ClN2O4S
• Molecular Weight: 408.9 g/mol

Description

3-chloro-4-methoxy-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H21ClN2O4S and its molecular weight is 408.9. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-4-methoxy-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-4-methoxy-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Interactions

The structure of a related compound, N-cyclohexylcarbamoyl-4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzenesulfonamide, demonstrates intramolecular and intermolecular hydrogen bonding, contributing to its molecular stability and potential for further chemical modifications (Gelbrich, Haddow, & Griesser, 2011).

Cognitive Enhancements

Another derivative, SB-399885, has shown potential in enhancing cognitive functions in aged rats, indicating its utility in neurological research. It significantly reversed age-dependent deficits in water maze spatial learning, suggesting its application in studying Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Chemical Synthesis and Derivatives

Research into tetrahydroquinazoline derivatives via aza Diels-Alder reaction has expanded the chemical repertoire of related compounds, providing insights into their chemical behaviors and potential applications in creating more targeted molecules (Cremonesi, Croce, & Gallanti, 2010).

Anticancer and Antimicrobial Properties

Novel derivatives have been synthesized with the aim of exploring their diuretic, antihypertensive, and anti-diabetic potential. One particular compound exhibited potent activity, showcasing the therapeutic possibilities of these derivatives in pharmacological research (Ur Rahman et al., 2014).